Cas no 2248323-12-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate
• CAS No: 2248323-12-6
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 6321155
• PubChem ID: 165729803
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6520017
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate
• 2248323-12-6

• Inchi： 1S/C20H16N2O4/c1-20(2,11-13-7-9-14(12-21)10-8-13)19(25)26-22-17(23)15-5-3-4-6-16(15)18(22)24/h3-10H,11H2,1-2H3
• InChI Key： IXFROVVVMRFIBJ-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)CC1C=CC(C#N)=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 348.11100700g/mol
• Monoisotopic Mass: 348.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate: A Comprehensive Overview

The compound with CAS No. 2248323-12-6, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of isoindole derivatives and has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The isoindole core of this molecule provides a rigid and planar structure, which is often exploited in the design of bioactive compounds. Additionally, the presence of a cyanophenyl group introduces electronic properties that enhance its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. For instance, researchers have reported that such compounds exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The cyanophenyl substituent in this compound further enhances its bioavailability and stability, which are critical factors in drug design. Moreover, the dimethylpropanoate group contributes to the molecule's solubility and permeability, enabling efficient delivery across biological membranes.

In addition to its pharmacological applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate has shown potential in the field of materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Recent advancements have demonstrated that this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and lifespan. The cyanophenyl group plays a pivotal role in modulating the electronic properties of the material, ensuring optimal performance under various operating conditions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoindole core through cyclization reactions and the subsequent introduction of the cyanophenyl substituent via coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards required for both pharmaceutical and materials applications.

Looking ahead, ongoing research is focused on expanding the versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate by exploring its use in other emerging fields such as nanotechnology and green chemistry. Its unique combination of structural rigidity and functional groups makes it a versatile building block for constructing complex molecular architectures. Furthermore, efforts are being made to enhance its biocompatibility and environmental sustainability, which are essential considerations for large-scale industrial applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-cyanophenyl)-2,2-dimethylpropanoate stands as a prime example of how advanced chemical synthesis can lead to innovative solutions across multiple disciplines. Its distinctive properties and wide-ranging applications underscore its importance in contemporary scientific research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future advancements in medicine and materials science.